Cas no 61549-06-2 (Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester)
61549-06-2 structure
Product Name:Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester
CAS No:61549-06-2
MF:C28H54O5S
MW:502.790368556976
CID:475262
PubChem ID:71394713
Update Time:2025-04-19
Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester
- heptyl 7-(7-heptoxy-7-oxoheptyl)sulfinylheptanoate
- DTXSID00816385
- 61549-06-2
- Diheptyl 7,7'-sulfinyldiheptanoate
-
- Inchi: 1S/C28H54O5S/c1-3-5-7-11-17-23-32-27(29)21-15-9-13-19-25-34(31)26-20-14-10-16-22-28(30)33-24-18-12-8-6-4-2/h3-26H2,1-2H3
- InChI Key: ICWAYZZVJUXLKZ-UHFFFAOYSA-N
- SMILES: S(CCCCCCC(=O)OCCCCCCC)(CCCCCCC(=O)OCCCCCCC)=O
Computed Properties
- Exact Mass: 502.36942
- Monoisotopic Mass: 502.36919599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 28
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- PSA: 69.67
Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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